![molecular formula C14H24N2O4 B6162538 5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate CAS No. 2680536-91-6](/img/no-structure.png)
5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate
Overview
Description
5-tert-Butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate (5-t-BOMP) is an organic compound belonging to the family of pyrrolo[3,4-c]pyridine-5,7a-dicarboxylates. It is a colorless solid at room temperature and is soluble in most organic solvents. 5-t-BOMP has been used in a variety of scientific research applications, including in the synthesis of drugs, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate has been used in a variety of scientific research applications, including in the synthesis of drugs, as well as in the study of biochemical and physiological effects. In particular, it has been used in the synthesis of a variety of drugs, including the anti-angiogenic drug, sunitinib, and the anticoagulant, dabigatran. It has also been used in the synthesis of other compounds, such as the anti-inflammatory drug, naproxen. Additionally, it has been used in the study of the biochemical and physiological effects of compounds, such as the effects of sunitinib on angiogenesis.
Mechanism of Action
The mechanism of action of 5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate is not yet fully understood. However, it is believed that it acts as a proton donor, helping to activate the target compound, and as a hydrogen bond donor, helping to stabilize the target compound. Additionally, it is believed to act as a catalyst, helping to speed up the reaction of the target compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have anti-angiogenic effects, as well as anticoagulant and anti-inflammatory effects. Additionally, it has been shown to have an effect on the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of 5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate in lab experiments has several advantages. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it is soluble in most organic solvents, making it easy to use in a variety of experiments. However, there are some limitations to its use in lab experiments. For example, it is not very stable and can degrade over time. Additionally, it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for the use of 5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate. It could be used in the synthesis of new drugs or other compounds. Additionally, it could be used to study the biochemical and physiological effects of compounds, as well as the effects of drugs on angiogenesis. Additionally, it could be used in the development of new laboratory techniques, such as the use of proton-donating catalysts. Finally, it could be used to study the effects of drugs on the regulation of cell growth and differentiation.
Synthesis Methods
5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate is synthesized from the reaction of 5-tert-butyl-1H-pyrrole-2-carboxylic acid with a base such as sodium hydroxide in aqueous ethanol. The reaction is carried out at room temperature and produces a white solid. The solid is then isolated and purified by recrystallization from aqueous ethanol.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate' involves the cyclization of a precursor compound followed by esterification to form the final product.", "Starting Materials": [ "4-methyl-1,2,3,6-tetrahydropyridine-3,5-dicarboxylic acid", "tert-butylamine", "ethyl chloroformate", "sodium hydroxide", "methanol", "dichloromethane", "diethyl ether" ], "Reaction": [ "The first step involves the cyclization of 4-methyl-1,2,3,6-tetrahydropyridine-3,5-dicarboxylic acid with tert-butylamine in the presence of sodium hydroxide to form the intermediate 5-tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylic acid.", "The intermediate is then esterified with ethyl chloroformate in the presence of sodium hydroxide to form the tert-butyl ester intermediate.", "Finally, the tert-butyl ester intermediate is treated with methanol in the presence of sodium hydroxide to form the desired product, 5-tert-butyl 7a-methyl octahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate.", "The product is purified by recrystallization from a mixture of dichloromethane and diethyl ether." ] } | |
| 2680536-91-6 | |
Molecular Formula |
C14H24N2O4 |
Molecular Weight |
284.35 g/mol |
IUPAC Name |
5-O-tert-butyl 7a-O-methyl 2,3,3a,4,6,7-hexahydro-1H-pyrrolo[3,4-c]pyridine-5,7a-dicarboxylate |
InChI |
InChI=1S/C14H24N2O4/c1-13(2,3)20-12(18)16-6-5-14(11(17)19-4)9-15-7-10(14)8-16/h10,15H,5-9H2,1-4H3 |
InChI Key |
IYVPHADWQFTEJK-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CNCC2C1)C(=O)OC |
Purity |
95 |
Origin of Product |
United States |
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